1-(1-Methylpiperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid hydrate
Overview
Description
The compound “(1-Methylpiperidin-4-ylidene)acetic acid” is a unique chemical provided to early discovery researchers . It has the empirical formula C8H13NO2 and a molecular weight of 155.19 .
Molecular Structure Analysis
The compound “(1-Methylpiperidin-4-yl)acetic acid” has the molecular formula C8H15NO2 and a molecular weight of 157.21 . Another related compound, “1-(1-Methylpiperidin-4-yl)piperidine-4-carboxylic acid sesquihydrate”, has the empirical formula C12H24N2O3 and a molecular weight of 244.33 .
Physical And Chemical Properties Analysis
The compound “(1-Methylpiperidin-4-yl)acetic acid” is a solid and its storage temperature is room temperature .
Scientific Research Applications
Medicinal Chemistry
Synthesis of Bioactive Compounds: Piperidine derivatives, such as 1-(1-Methylpiperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid hydrate, are crucial in medicinal chemistry for the synthesis of bioactive compounds. They serve as key intermediates in the production of pharmaceuticals that exhibit a range of biological activities .
Pharmacology
Drug Design and Development: In pharmacology, this compound’s derivatives are integral in the design and development of new drugs. They are present in more than twenty classes of pharmaceuticals, highlighting their versatility and importance in drug discovery processes .
Organic Chemistry
Catalysis and Reaction Mechanisms: The compound is used in organic chemistry research to study catalysis and reaction mechanisms. Its structure is beneficial for understanding complex reactions and developing new synthetic methods .
Biotechnology
Proteomics Research: This piperidine derivative is utilized in proteomics research, where it aids in the study of protein structures and functions. It’s a valuable tool for identifying protein modifications and interactions .
Materials Science
Heterocyclic Building Blocks: In materials science, the compound serves as a heterocyclic building block. It’s used to create novel materials with potential applications in electronics, photonics, and nanotechnology .
Biology
Molecular Biology Studies: The hydrate form of this compound is used in molecular biology studies to investigate cellular processes. It can be a part of assays and diagnostic tests that require specific reactivity or binding properties .
Safety And Hazards
The safety information for “(1-Methylpiperidin-4-yl)acetic acid” indicates that it is a combustible solid . The compound “(1-Methylpiperidin-4-yl)acetic acid” has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
1-(1-methylpiperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3.H2O/c1-12-4-2-9(3-5-12)13-7-8(11(15)16)6-10(13)14;/h8-9H,2-7H2,1H3,(H,15,16);1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNKASTFHBOSSFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CC(CC2=O)C(=O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-Methylpiperidin-4-yl)-5-oxopyrrolidine-3-carboxylic acid hydrate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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